Cas no 1085192-91-1 (4-Chloroquinolin-6-amine)

• Product Name: 4-Chloroquinolin-6-amine
• CAS No: 1085192-91-1
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD14702408
• CID: 1016176
• PubChem ID: 68728424
• Update Time: 2025-06-28

4-Chloroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloroquinolin-6-amine
• 4-Chloro-6-aminoquinoline
• 4-chloro-6-Quinolinamine
• AS-41408
• 1085192-91-1
• 6-Amino-4-chloroquinoline
• SB67826
• MFCD14702408
• A850400
• JQBYZFZHXAYAJF-UHFFFAOYSA-N
• EN300-1707794
• DTXSID20738919
• CS-0155639
• DB-358150
• AMY26223
• AKOS016002985
• SCHEMBL3649184

• MDL： MFCD14702408
• Inchi： 1S/C9H7ClN2/c10-8-3-4-12-9-2-1-6(11)5-7(8)9/h1-5H,11H2
• InChI Key： JQBYZFZHXAYAJF-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=CC(=CC2=1)N

Computed Properties

• Exact Mass: 178.03000
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 340.3±22.0 °C at 760 mmHg
• Flash Point: 159.6±22.3 °C
• PSA: 38.91000
• LogP: 3.05160
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Chloroquinolin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 4-Chloroquinolin-6-amine

4-Chloroquinolin-6-amine: A Comprehensive Overview of CAS No. 1085192-91-1

4-Chloroquinolin-6-amine (CAS No. 1085192-91-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 4-Chloroquinolin-6-amine.

Chemical Structure and Properties

4-Chloroquinolin-6-amine is a derivative of quinoline, a heterocyclic aromatic organic compound. The molecular formula of 4-Chloroquinolin-6-amine is C₉H₇ClN₂, with a molecular weight of approximately 184.62 g/mol. The compound features a six-membered nitrogen-containing ring fused to a benzene ring, with a chlorine atom at the 4-position and an amino group at the 6-position. This unique structural arrangement imparts specific chemical properties that make it an attractive candidate for various chemical and biological studies.

The physical properties of 4-Chloroquinolin-6-amine include its appearance as a white to off-white solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in solution-based reactions and biological assays.

Biological Activities and Applications

4-Chloroquinolin-6-amine has been extensively studied for its potential biological activities, particularly in the context of drug discovery and development. One of the key areas of interest is its anti-inflammatory properties. Recent studies have demonstrated that 4-Chloroquinolin-6-amine can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Chloroquinolin-6-amine has also shown potential as an antiproliferative agent. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-Chloroquinolin-6-amine has been further explored through preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases and cancer, providing a strong rationale for its advancement to clinical trials. Early-phase clinical trials have shown promising results, with the compound exhibiting good safety profiles and tolerability in human subjects.

In one notable study, a Phase I clinical trial evaluated the safety and pharmacokinetics of 4-Chloroquinolin-6-amine in patients with advanced solid tumors. The results indicated that the compound was well-tolerated at various dose levels, with no dose-limiting toxicities observed. Additionally, preliminary evidence suggested antitumor activity in some patients, warranting further investigation in larger trials.

Synthesis and Production

The synthesis of 4-Chloroquinolin-6-amine can be achieved through several synthetic routes, each with its own advantages and challenges. One common approach involves the reaction of 4-chloroquinoline with ammonia or an amine derivative under appropriate conditions. This method typically yields high purity products but may require careful optimization to achieve optimal yields.

In recent years, advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for producing 4-Chloroquinolin-6-amine. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. These developments are crucial for ensuring sustainable production processes that align with environmental regulations.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Chloroquinolin-6-amine (CAS No. 1085192-91-1) continues to uncover new insights into its biological activities and therapeutic potential. As our understanding of this compound deepens, it is likely that more applications will be discovered, potentially leading to new treatments for a wide range of diseases.

In conclusion, 4-Chloroquinolin-6-amine strong > represents a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure, coupled with its favorable biological properties, positions it as a valuable tool in both academic research and pharmaceutical development. Continued research efforts will undoubtedly further elucidate its full potential and contribute to advancements in medicinal chemistry.